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Compound of Interest

Compound Name: Thulium oxide

Cat. No.: B083069

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of thulium oxide
(Tm203) as a heterogeneous catalyst in organic synthesis. Thulium oxide has emerged as a
stable, reusable, and efficient catalyst for various organic transformations, offering advantages
such as high yields, mild reaction conditions, and simple workup procedures. Its catalytic
activity is attributed to the presence of both Lewis acid and basic sites on its surface.

Synthesis of 2-Amino-4H-Pyran Derivatives via a One-
Pot Three-Component Reaction

Introduction:

4H-pyran derivatives are a class of heterocyclic compounds that exhibit a wide range of
biological activities, making them important scaffolds in medicinal chemistry and drug
discovery. The synthesis of these molecules often involves multi-component reactions (MCRS),
which are highly efficient processes that combine three or more reactants in a single step.
Thulium oxide nanoparticles have been demonstrated to be an effective catalyst for the one-
pot synthesis of 2-amino-4H-pyran derivatives from an aldehyde, malononitrile, and a 3-
dicarbonyl compound.

Catalytic Performance Data:
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The following table summarizes the catalytic performance of thulium oxide nanoparticles in

the synthesis of various 2-amino-4H-pyran derivatives.

B-Dicarbonyl . . .
Entry Aldehyde Time (min) Yield (%)
Compound
Ethyl
1 Benzaldehyde 30 95
acetoacetate
4-
Ethyl
2 Chlorobenzaldeh 35 92
acetoacetate
yde
4-
Ethyl
3 Methylbenzaldeh 40 90
acetoacetate
yde
4-
Ethyl
4 Methoxybenzald 45 88
acetoacetate
ehyde
2-
) Ethyl
5 Nitrobenzaldehy 50 85
acetoacetate
de
6 Benzaldehyde Acetylacetone 30 94
4-
7 Chlorobenzaldeh  Acetylacetone 35 91
yde
4-
8 Methylbenzaldeh  Acetylacetone 40 89
yde
4-
9 Methoxybenzald Acetylacetone 45 87
ehyde
2-
10 Nitrobenzaldehy Acetylacetone 50 84
de
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Catalyst Reusability:

The reusability of the thulium oxide nanoparticle catalyst was investigated for the synthesis of
2-amino-4-(4-chlorophenyl)-6-methyl-4H-pyran-3,5-dicarbonitrile. The catalyst was recovered
by filtration, washed with ethanol, and dried before being used in subsequent runs.

Cycle Yield (%)
1 92
2 91
3 90
4 88
5 87

Experimental Protocols
Protocol 1: Synthesis of Thulium Oxide Nanoparticles

Materials:

Thulium(lIl) nitrate pentahydrate (Tm(NO3)3-5H20)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Procedure:

o Dissolve 1.0 g of thulium(lll) nitrate pentahydrate in 50 mL of deionized water with vigorous
stirring.

e Slowly add a 1.0 M solution of sodium hydroxide dropwise to the thulium nitrate solution until
the pH reaches 10.
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» Awhite precipitate of thulium hydroxide will form. Continue stirring the mixture for 2 hours at
room temperature.

o Collect the precipitate by centrifugation or filtration and wash it thoroughly with deionized
water and then with ethanol to remove any unreacted precursors.

e Dry the resulting thulium hydroxide powder in an oven at 80 °C for 12 hours.

» Calcination: Place the dried thulium hydroxide powder in a furnace and heat it to 600 °C for 4
hours to obtain thulium oxide nanopatrticles.

Protocol 2: General Procedure for the Synthesis of 2-
Amino-4H-Pyran Derivatives

Materials:

e Aldehyde (1 mmol)

Malononitrile (1 mmol)

B-Dicarbonyl compound (ethyl acetoacetate or acetylacetone) (1 mmol)

Thulium oxide nanoparticles (10 mol%)

Ethanol (5 mL)

Procedure:

In a round-bottom flask, combine the aldehyde (1 mmol), malononitrile (1 mmol), 3-
dicarbonyl compound (1 mmol), and thulium oxide nanoparticles (10 mol%).

Add 5 mL of ethanol to the flask.

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC).
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e Upon completion of the reaction, add hot ethanol to the reaction mixture and filter to
separate the catalyst.

e The filtrate is then cooled to room temperature, and the solid product is collected by filtration.

e Recrystallize the crude product from ethanol to obtain the pure 2-amino-4H-pyran derivative.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of thulium oxide nanoparticles and their
application in the one-pot synthesis of 4H-pyran derivatives.
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Caption: Proposed reaction pathway for the thulium oxide-catalyzed synthesis of 4H-pyran
derivatives.
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[https://www.benchchem.com/product/b083069#thulium-oxide-as-a-catalyst-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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